Cas no 17961-10-3 (6-oxo-6-(pentyloxy)hexanoic acid)

6-oxo-6-(pentyloxy)hexanoic acid structure
17961-10-3 structure
Product Name:6-oxo-6-(pentyloxy)hexanoic acid
CAS No:17961-10-3
MF:C11H20O4
MW:216.274104118347
CID:1369743
Update Time:2024-08-16

6-oxo-6-(pentyloxy)hexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 6-oxo-6-(pentyloxy)hexanoic acid
    • hexanedioic acid, monopentyl ester
    • LogP
    • Hexanedioic acid, 1-pentyl ester
    • Inchi: 1S/C11H20O4/c1-2-3-6-9-15-11(14)8-5-4-7-10(12)13/h2-9H2,1H3,(H,12,13)
    • InChI Key: XMOUOZUUJHDLSN-UHFFFAOYSA-N
    • SMILES: C(OCCCCC)(=O)CCCCC(O)=O

Computed Properties

  • Exact Mass: 216.1362

Experimental Properties

  • Density: 1.0216 g/cm3(Temp: 2 °C)
  • Boiling Point: 171-172 °C(Press: 1 Torr)
  • PSA: 63.6
  • pka: 4.69±0.10(Predicted)

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